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Abstract
Bromodomain and PHD Finger-containing (BRPF) proteins are a family of crucial epigenetic

regulators that play a pivotal role in gene transcription. Comprising three members in

vertebrates—BRPF1, BRPF2, and BRPF3—these proteins act as scaffolding elements,

assembling and activating specific histone acetyltransferase (HAT) complexes. By recognizing

post-translational modifications on histones, particularly acetylation, BRPF proteins guide the

enzymatic activity of these complexes to specific chromatin loci, leading to a chromatin

environment conducive to gene expression. Dysregulation of BRPF protein function has been

implicated in a variety of human diseases, including cancer and developmental disorders,

making them attractive targets for therapeutic intervention. This technical guide provides an in-

depth overview of the BRPF proteins, their mechanism of action in gene transcription,

quantitative data on their interactions, detailed experimental protocols for their study, and visual

representations of the key pathways and workflows.

Introduction to BRPF Proteins
BRPF proteins are members of the bromodomain-containing protein family, which are

characterized by the presence of a bromodomain—a protein module that specifically

recognizes acetylated lysine residues on histone tails. This "reading" of the histone code is a

fundamental mechanism for translating epigenetic marks into downstream biological outcomes,

such as gene activation.[1][2]
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The BRPF family consists of three paralogs:

BRPF1: Primarily acts as a scaffold for the MOZ (Monocytic Leukemia Zinc Finger protein,

also known as KAT6A) and MORF (MOZ-Related Factor, also known as KAT6B) HAT

complexes.[3][4] BRPF1 is essential for embryonic development, particularly hematopoiesis

and neurogenesis.[5][6]

BRPF2 (also known as BRD1): Predominantly associates with the HBO1 (HAT bound to

ORC1, also known as KAT7) HAT complex.[4][7] BRPF2 is crucial for regulating H3K14

acetylation and is involved in processes like fetal liver erythropoiesis.[7]

BRPF3: Also scaffolds the HBO1 HAT complex and plays a significant role in DNA replication

initiation by directing HBO1 to acetylate H3K14 at replication origins.[8][9][10]

Each BRPF protein features a conserved multi-domain architecture that facilitates its function

as a chromatin-binding and complex-assembling platform.

Molecular Architecture and Domain Function
The function of BRPF proteins is dictated by their distinct domains, which work in concert to

recognize chromatin and assemble HAT complexes.

Bromodomain: This conserved domain of approximately 110 amino acids recognizes and

binds to acetylated lysine residues on histone tails, thereby tethering the BRPF-containing

complexes to specific chromatin regions.[1][2]

PHD (Plant Homeodomain) Fingers: BRPF proteins contain two PHD fingers. These

domains are also "readers" of histone modifications, often recognizing methylated lysine

residues. This dual-reader capability allows for the integration of different epigenetic signals.

PWWP Domain: This domain is involved in binding to methylated histones, particularly

H3K36me3, a mark associated with actively transcribed gene bodies. It also contributes to

the association of BRPF1 with condensed chromatin.[6]

N-terminal Region: This region is crucial for the interaction with and activation of the

respective HAT enzymes (MOZ/MORF or HBO1).[6]
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The multidomain structure of BRPF proteins enables them to act as sophisticated signaling

hubs, integrating information from the chromatin landscape to regulate the activity of their

associated HATs.

BRPF Proteins as Scaffolds for Histone
Acetyltransferase (HAT) Complexes
A primary function of BRPF proteins is to serve as a scaffold for the assembly of tetrameric

HAT complexes. These complexes typically consist of the BRPF protein, a catalytic HAT

subunit, and two smaller accessory proteins, ING5 (Inhibitor of Growth 5) and MEAF6

(MYST/Esa1-associated factor 6).[11][12]

BRPF1-MOZ/MORF Complexes
BRPF1 is a core component of the MOZ and MORF HAT complexes.[3][4] These complexes

are potent acetyltransferases for histone H3, with a particular specificity for lysine 23

(H3K23ac).[13][14] The BRPF1 scaffold is essential for the stability and enzymatic activity of

the MOZ/MORF complexes.[5] The bromodomain of BRPF1 contributes to the targeting of

these complexes to acetylated chromatin, thereby promoting the acetylation of neighboring

nucleosomes and facilitating gene transcription.[5][15] These complexes have been shown to

play a critical role in the expression of Hox genes, which are essential for embryonic

development.[6]

BRPF2/3-HBO1 Complexes
BRPF2 and BRPF3 are the primary scaffolding partners for the HBO1 HAT.[4][7] The BRPF2/3-

HBO1 complexes are the major enzymes responsible for the global acetylation of histone H3 at

lysine 14 (H3K14ac).[4][7] This histone mark is strongly associated with active gene promoters

and enhancers. The BRPF3-HBO1 complex, in particular, has a specialized role in DNA

replication, where it is recruited to replication origins to acetylate H3K14, a step that is

necessary for the efficient firing of these origins.[8][9][10]

Signaling Pathways and Regulatory Mechanisms
The recruitment and activity of BRPF-containing HAT complexes are tightly regulated

processes that are integral to gene transcription.
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BRPF-HAT Complex Assembly and Function
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Co-immunoprecipitation (Co-IP) Workflow

Start: Cell Culture

Cell Lysis
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Chromatin Immunoprecipitation (ChIP) Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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